Cas no 4841-76-3 ([1,1'-Biphenyl]-4,4'-dicarboxylicacid, 2,2',3,3',6,6'-hexafluoro-)

• Product Name: [1,1'-Biphenyl]-4,4'-dicarboxylicacid, 2,2',3,3',6,6'-hexafluoro-
• CAS No: 4841-76-3
• MF: C₁₄H₄F₆O₄
• MW: 350.169585227966
• CID: 332970
• PubChem ID: 298205
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4,4'-dicarboxylicacid, 2,2',3,3',6,6'-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-dicarboxylicacid, 2,2',3,3',6,6'-hexafluoro-
• 4-(4-carboxy-2,3,6-trifluorophenyl)-2,3,5-trifluorobenzoic acid
• 2,2',3,3',6,6'-Hexafluor-biphenyl-4,4'-dicarbonsaeure
• 2,2',3,3',6,6'-hexafluorobiphenyl-4,4'-dicarboxylic acid
• AC1L6SS7
• CTK1D8463
• NSC170095
• NSC-170095
• 4841-76-3
• 2,2',3,3',6,6'-Hexafluoro[1,1'-biphenyl]-4,4'-dicarboxylic acid
• DTXSID40305283

• Inchi： 1S/C14H4F6O4/c15-5-1-3(13(21)22)9(17)11(19)7(5)8-6(16)2-4(14(23)24)10(18)12(8)20/h1-2H,(H,21,22)(H,23,24)
• InChI Key： JELVIPHJJZZZHC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)O)C=C(C=1C1C(=CC(C(=O)O)=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 350.00132
• Monoisotopic Mass: 350.00137758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6